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Available Information on Allitinib

Here is a summary of the available information about Allitinib from the search results.

Property Description

Drug Name Allitinib (also known as AST-1306) [1]

Primary Target Irreversible inhibitor of EGFR (IC50: 0.5 nM) and ErbB2 (IC50: 3 nM) [1]

Key Structural
Feature

An α,β-unsaturated carbonyl group, enabling irreversible binding to targets [2]

Major Metabolites Amide hydrolysis metabolite (M6) and a dihydrodiol metabolite (M10) [2]

Analytical Method A sensitive LC-MS/MS method for simultaneous quantification of Allitinib, M6,
and M10 in human plasma [2]

A Relevant Experimental Workflow

While data for Allitinib is unavailable, [3] provides a validated experimental model for studying drug tissue

distribution that could be applied. The methodology combines quantitative Mass Spectrometry Imaging
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(qMSI) with LC-MS/MS to visualize and quantify drug distribution in tissue, crucial for understanding drug

exposure in target sites.

The workflow below outlines the key steps in this analytical approach.
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Sample Preparation

Parallel Quantitative Analysis

Data Integration & Validation

Oral Administration of Drug

Collect Tissue Sample
(e.g., Brain)

Prepare Tissue Sections

LC-MS/MS Analysis
(One serial section)

MALDI-MSI Analysis
(Adjacent section)

Absolute Quantification
(From LC-MS/MS)

Spatial Distribution Map
(From MSI)

Correlate and Validate
Spatial Data with

Absolute Concentrations

Final Output:
Quantitative Tissue

distribution Map
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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